Ethyl 6,6,6-trifluoro-3-(nitromethyl)hexanoate

• Molecular Formula: C9H14F3NO4
• Molecular Weight: 257.21 g/mol
• IUPAC Name: ethyl 6,6,6-trifluoro-3-(nitromethyl)hexanoate
• InChI: InChI=1S/C9H14F3NO4/c1-2-17-8(14)5-7(6-13(15)16)3-4-9(10,11)12/h7H,2-6H2,1H3
• InChI Key: WEYADBRQECLIFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(CCC(F)(F)F)C[N+](=O)[O-]

Description

Ethyl 6,6,6-trifluoro-3-(nitromethyl)hexanoate is a useful research compound. Its molecular formula is C9H14F3NO4 and its molecular weight is 257.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To ethyl 6,6,6-trifluorohex-2-enoate a6 (54.42 g, 0.277 mol, 1 eq) in nitromethane (250 ml) is added in one portion 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 41.5 ml, 0.277 mol, 1 eq). The reaction mixture is stirred at room temperature for 3 hours, then the nitromethane layer is washed two times a 2N HCl aqueous solution (250 ml). The cumulated aqueous layers are extracted by ethyl acetate (2×250 ml). The cumulated organic layers are dried over MgSO4, filtered and condensed under vacuum to yield 50 g of crude ethyl 6,6,6-trifluoro-3-(nitromethyl)hexanoate a7 which is used in the next step without any further purification.